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Compound of Interest

Compound Name: Mesityloxide

Cat. No.: B3055452 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Mesityl oxide (CAS No. 141-79-7) is a versatile organic solvent and intermediate

used in various chemical syntheses, including the production of methyl isobutyl ketone.[1]

However, its hazardous properties, including high flammability, moderate toxicity, and potential

for explosive peroxide formation, necessitate stringent protocols for the safe handling and

disposal of its waste.[1][2][3] Improper disposal can lead to dangerous chemical reactions,

environmental contamination, and significant safety risks. This document provides detailed

protocols and guidelines to ensure the safe management of mesityl oxide waste streams in a

laboratory and research setting.

Hazard Identification and Classification
Mesityl oxide is classified as a hazardous substance due to its multiple risk factors.[1]

Understanding these hazards is the first step in safe waste management.

Table 1: Hazard Identification and GHS Classification of Mesityl Oxide
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid
and vapour.[4][5]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[5][6]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[4][5][6]

Acute Toxicity, Inhalation Category 3 / 4
H331/H332: Toxic or Harmful if

inhaled.[4][5]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[4]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[4]

| Specific target organ toxicity | Category 3 | H335: May cause respiratory irritation.[4] |

Data synthesized from multiple Safety Data Sheets.[4][5][6]

Physicochemical Properties and Reactivity
The physical properties of mesityl oxide influence its storage and disposal requirements,

particularly its flammability and potential for vapor accumulation.

Table 2: Physical and Chemical Properties of Mesityl Oxide
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Property Value

Molecular Formula C6H10O[7]

Molecular Weight 98.14 g/mol

Appearance Colorless to light yellow oily liquid.[1][2]

Odor Peppermint or honey-like odor.[1]

Boiling Point 130 °C (266 °F).[2][4]

Flash Point 31 °C (87.8 °F) - closed cup.[2]

Explosive Limits 1.4% - 10.1% by volume in air.[2]

| Autoignition Temperature | 344 °C (651 °F) |

Mesityl oxide can form explosive peroxides and may react violently with a range of chemicals.

[2][3] It is crucial to prevent contact with incompatible materials during waste collection and

storage.

Table 3: Chemical Incompatibilities and Reactivity Hazards

Incompatible Material
Class

Specific Examples Hazard

Strong Oxidizing Agents Peroxides, Nitrates
Fire and explosion risk.[2]
[4]

Strong Acids
Nitric Acid, Sulfuric Acid,

Oleum, Chlorosulfonic Acid

Violent reaction, temperature

and pressure increase.[2][3][6]

Strong Bases Sodium Hydroxide Incompatible.[2]

Amines
2-Aminoethanol, Ethylene

Diamine

Violent reaction in closed

containers.[2][3]

Reducing Agents Hydrides Incompatible.[2]

Metals Copper, Brass
Attacks and corrodes the

material.[2][7]
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| Other | Some forms of plastics, resins, and rubber | Can dissolve these materials.[2] |

Waste Management Protocols
Protocol 1: Laboratory Waste Collection and
Segregation
This protocol outlines the steps for safely collecting mesityl oxide waste at the point of

generation.

Methodology:

Container Selection: Use only chemically compatible containers. Borosilicate glass or high-

density polyethylene (HDPE) are generally suitable, but compatibility should be verified. The

container must have a secure, tight-fitting lid. Avoid containers made of copper or materials

that can be dissolved by mesityl oxide.[2]

Waste Segregation:

Dedicate a specific waste container solely for mesityl oxide and compatible solvents.

Crucially, do not mix mesityl oxide waste with incompatible materials listed in Table 3,

especially strong acids or oxidizing agents.[3]

Labeling: Immediately label the waste container with "Hazardous Waste," "Mesityl Oxide,"

and the associated hazard pictograms (flammable, toxic, irritant). Ensure the date of initial

waste addition is clearly marked.

Collection Practices:

Keep the waste container closed at all times, except when adding waste.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of vapors.[4]

Ground and bond metal containers during transfer to prevent static discharge, which can

be an ignition source.[1]
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Temporary Storage: Store the sealed waste container in a designated satellite accumulation

area. This area must be in a cool, dry, well-ventilated location, away from heat, sparks, and

open flames.[1][2] Store in a flammable liquid storage cabinet.

Waste Generation & Collection Workflow
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Caption: Mesityl oxide waste collection and segregation workflow.

Protocol 2: Emergency Spill Response
This protocol provides a systematic approach to managing spills of mesityl oxide.

Methodology:

Evacuate and Alert: Immediately evacuate all non-essential personnel from the spill area.[1]

Alert colleagues and the laboratory supervisor.

Control Ignition Sources: Remove all sources of ignition, such as open flames, hot surfaces,

and electrical equipment.[1][4] Use only non-sparking tools for cleanup.[1]

Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.[1]

Don PPE: At a minimum, wear a lab coat, chemical-resistant gloves (e.g., butyl rubber), and

splash goggles with a face shield.[2] For large spills, respiratory protection may be

necessary.[4]

Containment: Prevent the spill from spreading or entering drains.[2][4] Use an inert

absorbent material like vermiculite, dry sand, or earth to dike the spill.[1]

Absorption: Carefully apply the absorbent material over the spill, working from the outside in.

Collection: Once absorbed, use non-sparking scoops to collect the material and place it into

a designated, sealable container for hazardous waste.

Decontamination: Clean the spill area with soap and water. Collect the cleaning materials as

hazardous waste.

Disposal: Label the container with "Mesityl Oxide Spill Debris" and manage it as hazardous

waste according to institutional guidelines.
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Caption: Emergency response workflow for a mesityl oxide spill.
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Protocol 3: Final Disposal Pathway
The final disposal of mesityl oxide waste must be conducted by licensed professionals in

accordance with all federal, state, and local environmental regulations.[2]

Recommended Disposal Method:

Incineration: The universally recommended method is to burn the waste material in a

chemical incinerator equipped with an afterburner and scrubber.[2][4] The mesityl oxide is

typically dissolved or mixed with a more combustible solvent to ensure complete combustion.

[2] Extra care must be taken during ignition due to the material's high flammability.[2]

Procedure for Researchers:

Do Not Treat In-House: Researchers should not attempt to neutralize or chemically treat

mesityl oxide waste in the laboratory. The high reactivity of mesityl oxide with common

neutralizing agents (acids, bases) can cause violent, exothermic reactions.[3]

Engage a Licensed Contractor: The primary responsibility of the researcher is to ensure the

waste is properly collected, labeled, and stored. The institution's Environmental Health &

Safety (EHS) office should be contacted to arrange for pickup and disposal by a licensed

hazardous waste disposal company.[2][4]

Documentation: Maintain accurate records of the waste generated, including quantities and

accumulation start dates, as required by institutional and regulatory policies.

Table 4: Recommended Personal Protective Equipment (PPE) for Handling Waste
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Protection Type Specification Rationale

Eye/Face
Safety glasses with side-
shields and face shield.[2]

Protects against splashes
and irritating vapors.

Hand

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Inspect prior to use.[4]

Prevents skin contact; mesityl

oxide is harmful if absorbed.[6]

Body
Flame-retardant lab coat or

chemical-resistant apron.

Protects against skin contact

and in case of small splashes.

| Respiratory | Use only in a well-ventilated area or fume hood. Wear respiratory protection if

vapors are present.[2][4] | Prevents inhalation of harmful and irritating vapors.[4] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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